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Compound of Interest

Compound Name: AT7867 dihydrochloride

Cat. No.: B10762439

For researchers, scientists, and drug development professionals utilizing AT7867
dihydrochloride, ensuring its proper dissolution and stability in aqueous buffers is critical for
reliable experimental outcomes. This technical support center provides comprehensive
troubleshooting guides and frequently asked questions (FAQs) to address common solubility
challenges encountered during in vitro and in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of AT7867
dihydrochloride?

Al: Dimethyl sulfoxide (DMSOQ) is the recommended solvent for preparing high-concentration
stock solutions of AT7867 dihydrochloride. It is a potent organic solvent that can effectively
dissolve the compound. For optimal results, use high-purity, anhydrous DMSO.

Q2: What are the known solubility limits of AT7867 dihydrochloride?

A2: The solubility of AT7867 dihydrochloride varies significantly between solvents. Below is a
summary of available solubility data:
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Concentration Molar Equivalent
Solvent Notes
(mg/mL) (mM)

May require
sonication. It is crucial
to use newly opened,
DMSO 100 mg/mL 243.45 mM hygroscopic DMSO as
water content can
significantly impact
solubility.[1]

Requires sonication
and warming to 60°C

Water 2.27 mg/mL 5.53 mM ) ] )
to achieve dissolution.

[1]

Q3: How should I store the AT7867 dihydrochloride stock solution?

A3: Once prepared, stock solutions should be aliquoted into smaller volumes to avoid repeated
freeze-thaw cycles. Recommended storage conditions are as follows:

Storage Temperature Duration Notes

Recommended for long-term
-80°C 6 months
storage.[1]

Suitable for short-term storage.

[1]

-20°C 1 month

Always ensure the vials are tightly sealed to prevent moisture absorption and solvent
evaporation.

Q4: My AT7867 dihydrochloride precipitates when | dilute the DMSO stock into my aqueous
buffer (e.g., PBS, TRIS). What is happening and how can | prevent this?

A4: This is a common issue known as "crashing out," which occurs when a compound that is
highly soluble in an organic solvent like DMSO is introduced into an aqueous buffer where its
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solubility is much lower. The rapid change in solvent polarity causes the compound to
precipitate. Most small molecule kinase inhibitors are sparingly soluble in agueous solutions.[1]

Here are several strategies to prevent precipitation:

o Lower the Final Concentration: The simplest approach is to work with a lower final
concentration of the inhibitor in your assay.

o Stepwise Dilution: Instead of adding the concentrated DMSO stock directly to the aqueous
buffer, perform a serial dilution of the stock solution in the buffer. This gradual change in
solvent composition can help keep the compound in solution.

 Increase Final DMSO Concentration (with caution): While a higher final DMSO concentration
can improve solubility, it's important to keep it low (typically below 0.5%) to avoid off-target
effects on cells or enzymes.

» Modify Buffer pH: For weakly basic compounds, lowering the pH of the aqueous buffer can
increase solubility. If your experimental system allows, you could test a range of pH values.

o Use Surfactants or Co-solvents: The addition of a small amount of a biocompatible surfactant
(e.g., Tween-80, Pluronic F-68) or a co-solvent (e.g., PEG300) can significantly enhance the
solubility of hydrophobic compounds in aqueous solutions.

Troubleshooting Guides

Issue 1: Immediate Precipitation Upon Dilution in
Aqueous Buffer

Symptoms: A visible precipitate forms immediately after adding the DMSO stock solution to
your aqueous buffer (e.g., PBS, cell culture media).

Root Cause: The final concentration of AT7867 dihydrochloride exceeds its solubility limit in
the aqueous environment.

Solutions:

e Optimize Dilution Technique:
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o Warm the aqueous buffer to 37°C before adding the compound.

o Add the DMSO stock solution dropwise while gently vortexing the buffer to ensure rapid
mixing.

o Perform an intermediate dilution step in the aqueous buffer.

» Formulation with Co-solvents: For in vivo studies or challenging in vitro assays, consider
using a co-solvent formulation. A commonly used formulation involves a mixture of DMSO,
PEG300, Tween-80, and saline.[1]

o Protocol Example: To prepare a 1 mL working solution, add 100 uL of a 32.5 mg/mL
DMSO stock solution to 400 pL of PEG300 and mix. Then, add 50 uL of Tween-80 and
mix. Finally, add 450 pL of saline to reach the final volume. This results in a solution with a
concentration of = 3.25 mg/mL.[1]

Issue 2: Delayed Precipitation in Working Solution

Symptoms: The working solution appears clear initially but becomes cloudy or shows visible
precipitate after a period of incubation or storage.

Root Cause: The compound may be in a supersaturated state and is slowly precipitating out of
solution over time. This can be influenced by temperature fluctuations or interactions with
components in the buffer or media.

Solutions:

» Fresh Preparation: Prepare the working solution fresh before each experiment and use it
immediately.

e Maintain Constant Temperature: Avoid temperature cycling of the working solution. Store it at
a constant temperature as required by your experimental protocol.

» Solubility Enhancers: The inclusion of solubility enhancers like cyclodextrins (e.g., SBE-3-
CD) can help maintain the stability of the compound in solution for longer periods.[1]

Experimental Protocols
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Protocol for Preparing AT7867 Dihydrochloride Stock
Solution in DMSO

¢ Weighing: Accurately weigh the desired amount of AT7867 dihydrochloride powder in a
sterile microcentrifuge tube.

o Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired
stock concentration (e.g., 100 mg/mL).

» Dissolution: Vortex the solution vigorously. If necessary, use an ultrasonic bath to aid
dissolution. Ensure that no visible particles remain.

o Storage: Aliquot the stock solution into single-use volumes in tightly sealed vials and store at
-80°C for long-term storage or -20°C for short-term storage.

Visual Guides
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Workflow for Preparing AT7867 Working Solution
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Troubleshooting Precipitation Issues
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating AT7867 Dihydrochloride Solubility: A
Technical Support Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10762439#at7867-dihydrochloride-solubility-issues-
in-aqueous-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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